Cas no 39190-66-4 (2-Methyl-n-propyl-1-propanamine)

2-Methyl-n-propyl-1-propanamine Properties

Names and Identifiers

• 2-methyl-N-propylpropan-1-amine
• 1-propanamine, 2-methyl-N-propyl-
• 2-Methyl-N-propyl-1-propanamine
• Isobutyl-propyl-amine
• Isobutyl-n-propylamine
• Isobutylpropylamine
• N-Isobutyl-N-propylamine
• (2-methylpropyl)(propyl)amine
• PROPYLISOBUTYLAMINE
• SQGSVBHTFQOZDL-UHFFFAOYSA-N
• Propylisobutyl amine
• propyl-isobutylamine
• n-propylisobutylamine
• propyl isobutyl amine
• n-Propyl-isobutylamin
• (2-Methyl-n-propyl)-1-propanamine
• 2
• 2-Methyl-N-propyl-1-pro
• 39190-66-4
• SCHEMBL9844731
• N-isobutyl-N-propylamine
• DA-42549
• 2-Methyl-N-propyl-1-propylamine, 9CI
• MFCD09929245
• DTXSID50879021
• SY034221
• AKOS000167254
• 2-Methyl-n-propyl-1-propanamine
• Z90518190
• SCHEMBL170842
• CHEBI:184419
• AC1640
• CS-11964
• EN300-33331
• isobutylpropylamine
• +Expand

• MDL： MFCD09929245
• InChIKey： SQGSVBHTFQOZDL-UHFFFAOYSA-N
• Inchi： 1S/C7H17N/c1-4-5-8-6-7(2)3/h7-8H,4-6H2,1-3H3
• SMILES： N([H])(C([H])([H])C([H])([H])C([H])([H])[H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 115.13621
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 115.136099547g/mol
• Heavy Atom Count: 8
• Complexity: 41.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 12

Experimental Properties

• LogP: 2.07
• PSA: 12.03
• Refractive Index: 1.4065 (589.3 nm 20 ºC)
• Boiling Point: 123-125 ºC (760 Torr)
• Vapor Pressure: 10.8±0.2 mmHg at 25°C
• Flash Point: 16.3±9.3 ºC,
• Solubility: Slightly soluble (15 g/l) (25 º C),
• Density: 0.7416 g/cm3 (20 ºC)